Cas no 16519-20-3 (Benzene,[(heptyloxy)methyl]-)
Benzene,[(heptyloxy)methyl]- structure
Product Name:Benzene,[(heptyloxy)methyl]-
CAS No:16519-20-3
MF:C14H22O
MW:206.323884487152
CID:213349
PubChem ID:285096
Update Time:2025-04-19
Benzene,[(heptyloxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,[(heptyloxy)methyl]-
- 1-Benzyloxy-heptan
- AGN-PC-00708E
- benzyl hept-1-en-4-ylcarbamate
- benzyl heptyl ether
- benzyl n-heptyl ether
- benzyl-heptyl ether
- Benzyl-heptyl-aether
- Carbamic acid, (1-propyl-3-butenyl)-, phenylmethyl ester
- CTK2A4574
- 16519-20-3
- DTXSID20937046
- benzyloxy-heptane
- SCHEMBL6685708
- NSC141821
- URRIMVUDCOMQIT-UHFFFAOYSA-N
- NSC-141821
- [(heptyloxy)methyl]benzene
-
- Inchi: 1S/C14H22O/c1-2-3-4-5-9-12-15-13-14-10-7-6-8-11-14/h6-8,10-11H,2-5,9,12-13H2,1H3
- InChI Key: URRIMVUDCOMQIT-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CCCCCCC
Computed Properties
- Exact Mass: 206.16716
- Monoisotopic Mass: 206.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.906
- Boiling Point: 273.3°Cat760mmHg
- Flash Point: 124.5°C
- Refractive Index: 1.485
- PSA: 9.23
Benzene,[(heptyloxy)methyl]- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
16519-20-3 (Benzene,[(heptyloxy)methyl]-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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